Cas no 28283-88-7 (Benzoic acid,3-amino-2,5-dichloro-, aluminum salt (3:1))
28283-88-7 structure
Product Name:Benzoic acid,3-amino-2,5-dichloro-, aluminum salt (3:1)
CAS No:28283-88-7
MF:C21H12AlCl6N3O6
MW:642.036018371582
CID:258995
PubChem ID:186122
Update Time:2025-04-19
Benzoic acid,3-amino-2,5-dichloro-, aluminum salt (3:1) Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,3-amino-2,5-dichloro-, aluminum salt (3:1)
- Benzoic acid, 3-amino-2,5-dichloro-, aluminum salt
- Benzoic acid, 3-amino-2,5-dichloro-, aluminum salt (3:1)
- Amiben aluminum salt
- 28283-88-7
- Aluminum 3-amino-2,5-dichlorobenzoate
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- Inchi: 1S/3C7H5Cl2NO2.Al/c3*8-3-1-4(7(11)12)6(9)5(10)2-3;/h3*1-2H,10H2,(H,11,12);/q;;;+3/p-3
- InChI Key: QJYBQRLDTDYEQU-UHFFFAOYSA-K
- SMILES: ClC1C(=CC(=CC=1C(=O)[O-])Cl)N.ClC1C(=CC(=CC=1C(=O)[O-])Cl)N.ClC1C(=CC(=CC=1C(=O)[O-])Cl)N.[Al+3]
Computed Properties
- Exact Mass: 638.86756
- Monoisotopic Mass: 638.867
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 37
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 198Ų
Experimental Properties
- Density: 1.607
- Melting Point: 200-201 DEG C
- Boiling Point: 373.2°Cat760mmHg
- Flash Point: 179.5°C
- PSA: 198.45
Benzoic acid,3-amino-2,5-dichloro-, aluminum salt (3:1) Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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